Cas no 947534-35-2 (1-Allyloxy-5-bromo-2,3-difluoro-benzene)

• Product Name: 1-Allyloxy-5-bromo-2,3-difluoro-benzene
• CAS No: 947534-35-2
• MF: C₉H₇BrF₂O
• MW: 249.052088975906
• MDL: MFCD11036052
• CID: 1001237
• PubChem ID: 45158689
• Update Time: 2025-05-22

1-Allyloxy-5-bromo-2,3-difluoro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Allyloxy-5-bromo-2,3-difluoro-benzene
• 5-bromo-1,2-difluoro-3-prop-2-enoxybenzene
• DTXSID40669650
• 1-Bromo-3-allyloxy-4,5-difluorobenzene
• 5-Bromo-1,2-difluoro-3-[(prop-2-en-1-yl)oxy]benzene
• 1-(Allyloxy)-5-bromo-2,3-difluorobenzene
• 947534-35-2

• MDL： MFCD11036052
• Inchi： 1S/C9H7BrF2O/c1-2-3-13-8-5-6(10)4-7(11)9(8)12/h2,4-5H,1,3H2
• InChI Key： ASDVXCCTIAJHMS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OCC=C)F)F

Computed Properties

• Exact Mass: 247.96500
• Monoisotopic Mass: 247.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 3.4

Experimental Properties

• PSA: 9.23000
• LogP: 3.29210

Additional information on 1-Allyloxy-5-bromo-2,3-difluoro-benzene

Recent Advances in the Study of 1-Allyloxy-5-bromo-2,3-difluoro-benzene (CAS: 947534-35-2) and Its Applications in Chemical Biology and Pharmaceutical Research

1-Allyloxy-5-bromo-2,3-difluoro-benzene (CAS: 947534-35-2) is a fluorinated aromatic compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound features an allyloxy group at the 1-position and a bromine atom at the 5-position of a difluorobenzene ring, making it a versatile intermediate for synthesizing more complex molecules. Recent studies have explored its utility in cross-coupling reactions, medicinal chemistry, and materials science.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 1-Allyloxy-5-bromo-2,3-difluoro-benzene as a key building block for the synthesis of novel kinase inhibitors. The compound's bromine and fluorine substituents were found to enhance its reactivity in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, enabling the efficient construction of biaryl scaffolds. These scaffolds were further modified to develop potent and selective inhibitors targeting tyrosine kinases implicated in cancer and inflammatory diseases.

Another significant application of this compound was reported in a 2024 ACS Chemical Biology paper, where it was utilized in the development of fluorescent probes for studying protein-ligand interactions. The allyloxy group served as a handle for bioorthogonal click chemistry, allowing for the site-specific labeling of proteins. The bromine and fluorine atoms contributed to the probe's stability and binding affinity, making it a valuable tool for high-throughput screening and mechanistic studies.

Recent advances in synthetic methodologies have also expanded the utility of 1-Allyloxy-5-bromo-2,3-difluoro-benzene. A 2023 Organic Letters publication demonstrated its use in photoredox catalysis, enabling the construction of complex heterocyclic structures under mild conditions. This approach has opened new avenues for the rapid assembly of drug-like molecules with improved pharmacological properties.

In summary, 1-Allyloxy-5-bromo-2,3-difluoro-benzene (CAS: 947534-35-2) has emerged as a valuable intermediate in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a versatile building block for drug discovery, probe development, and materials science. Ongoing research continues to explore its potential in addressing unmet medical needs and advancing synthetic methodologies.